97-59-6

Allantoin

In Stock

• CAS RN:
• 97-59-6

• Formula:
• C4H6N4O3

• InChI:
• InChI=1S/C4H6N4O3/c5-3(10)6-1-2(9)8-4(11)7-1/h1H,(H3,5,6,10)(H2,7,8,9,11)

• InChIKey:
• POJWUDADGALRAB-UHFFFAOYSA-N

• Allantoin is a product of purine and uric acid metabolism. It is formed through oxidation of uric acid by urate oxidase in most mammals but is formed only through non-enzymatic oxidation by free radicals in humans. Urinary levels of allantoin are increased prior to the onset of Alzheimer’s disease symptoms in mice expressing mutations in amyloid precursor protein and tau (APP/tau) but not during the early/middle stage of the disease, indicating its potential use as a biomarker for predicting Alzheimer’s disease onset. Due to the formation of allantoin by free radicals in humans, increased urinary levels are a potential biomarker for oxidative stress status.
  Vulnerary;  debriding agent. Purine metabolite via the uric acid pathway.
  Allantoin, the final catabolic product of purines in mammals, is a highly polar and amphoteric substance. Allantoin is mainly used fo...

Meconic acid

In Stock

• CAS RN:
• 497-59-6

• Formula:
• C7H4O7

• InChI:
• InChI=1S/C7H4O7/c8-2-1-3(6(10)11)14-5(4(2)9)7(12)13/h1,9H,(H,10,11)(H,12,13)

• InChIKey:
• ZEGRKMXCOCRTCS-UHFFFAOYSA-N

• Poppy acid, also known as meconic acid or opium acid, belongs to the class of organic compounds known as pyranones and derivatives. Pyranones and derivatives are compounds containing a pyran ring which bears a ketone. Poppy acid exists as a solid, slightly soluble (in water), and a moderately acidic compound (based on its pKa). Within the cell, poppy acid is primarily located in the cytoplasm.

4-amino-2-chloro-N-cyclohexyl-N-methylbenzamide

In Stock

• CAS RN:
• 63497-59-6

• Formula:
• C14H19ClN2O

• InChI:
• InChI=1S/C14H19ClN2O/c1-17(11-5-3-2-4-6-11)14(18)12-8-7-10(16)9-13(12)15/h7-9,11H,2-6,16H2,1H3

• InChIKey:
• PJQHZLLJVRSICO-UHFFFAOYSA-N

• 4-amino-2-chloro-N-cyclohexyl-N-methylbenzamide is a useful research compound. Its molecular formula is C14H19ClN2O and its molecular weight is 266.77. The purity is usually 95%.

4-(2-methylbenzyl)-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one

In Stock

• CAS RN:
• 872197-59-6

• Formula:
• C25H20N2OS2

• InChI:
• InChI=1S/C25H20N2OS2/c1-16-9-3-5-11-18(16)15-26-23-22(19-12-6-4-10-17(19)2)30-25(29)27(23)21-14-8-7-13-20(21)24(26)28/h3-14H,15H2,1-2H3

• 4-(2-methylbenzyl)-1-thioxo-3-(o-tolyl)-1H-thiazolo[3,4-a]quinazolin-5(4H)-one is a useful research compound. Its molecular formula is C25H20N2OS2 and its molecular weight is 428.57. The purity is usually 95%.

7-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide

In Stock

• CAS RN:
• 539797-59-6

• Formula:
• C27H26N6O4

• InChI:
• InChI=1S/C27H26N6O4/c1-16-23(26(34)30-19-6-5-13-28-15-19)24(18-9-12-21(36-3)22(14-18)37-4)33-27(29-16)31-25(32-33)17-7-10-20(35-2)11-8-17/h5-15,24H,1-4H3,(H,30,34)(H,29,31,32)

• InChIKey:
• YYEZYGOVLQWTFU-UHFFFAOYSA-N

• 7-(3,4-dimethoxyphenyl)-2-(4-methoxyphenyl)-5-methyl-N-(pyridin-3-yl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxamide is a useful research compound. Its molecular formula is C27H26N6O4 and its molecular weight is 498.543. The purity is usually 95%.

2,4-Dibromo-6-(1-phenylethyl)aniline

Usually In Stock

• CAS RN:
• 869497-59-6

• Formula:
• C14H13Br2N

• InChI:
• InChI=1S/C14H13Br2N/c1-9(10-5-3-2-4-6-10)12-7-11(15)8-13(16)14(12)17/h2-9H,17H2,1H3

• InChIKey:
• BLAWUAVICBJDIO-UHFFFAOYSA-N

• 2,4-Dibromo-6-(1-phenylethyl)aniline is a useful research compound. Its molecular formula is C14H13Br2N and its molecular weight is 355.07 g/mol. The purity is usually 95%.

N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide

In Stock

• CAS RN:
• 872597-59-6

• Formula:
• C23H23ClN6O3S

• InChI:
• InChI=1S/C23H23ClN6O3S/c24-16-8-6-15(7-9-16)21(32)26-19-20(25)27-23(28-22(19)33)34-14-18(31)30-12-10-29(11-13-30)17-4-2-1-3-5-17/h1-9H,10-14H2,(H,26,32)(H3,25,27,28,33)

• InChIKey:
• SYQSCBGOZXVSOM-UHFFFAOYSA-N

• N-(4-amino-6-oxo-2-((2-oxo-2-(4-phenylpiperazin-1-yl)ethyl)thio)-1,6-dihydropyrimidin-5-yl)-4-chlorobenzamide is a useful research compound. Its molecular formula is C23H23ClN6O3S and its molecular weight is 498.99. The purity is usually 95%.

N-(3,5-dimethoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide

In Stock

• CAS RN:
• 932997-59-6

• Formula:
• C19H23N3O4

• InChI:
• InChI=1S/C19H23N3O4/c1-12-4-5-17-13(6-12)7-19(24)22(21-17)11-18(23)20-14-8-15(25-2)10-16(9-14)26-3/h7-10,12H,4-6,11H2,1-3H3,(H,20,23)

• InChIKey:
• AUWVICWJPXWVAK-UHFFFAOYSA-N

• N-(3,5-dimethoxyphenyl)-2-(6-methyl-3-oxo-5,6,7,8-tetrahydrocinnolin-2(3H)-yl)acetamide is a useful research compound. Its molecular formula is C19H23N3O4 and its molecular weight is 357.41. The purity is usually 95%.

2-(Butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid

In Stock

• CAS RN:
• 937597-59-6

• Formula:
• C9H11F3N2O2S

• InChI:
• InChI=1S/C9H11F3N2O2S/c1-2-3-4-13-8-14-6(9(10,11)12)5(17-8)7(15)16/h2-4H2,1H3,(H,13,14)(H,15,16)

• InChIKey:
• JGOHIIAYFYGFHL-UHFFFAOYSA-N

• 2-(Butylamino)-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is a useful research compound. Its molecular formula is C9H11F3N2O2S and its molecular weight is 268.25. The purity is usually 95%.

N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide

In Stock

• CAS RN:
• 1019097-59-6

• Formula:
• C24H24N6O

• InChI:
• InChI=1S/C24H24N6O/c1-15-5-6-19(13-16(15)2)24(31)26-21-9-7-20(8-10-21)25-22-11-12-23(28-27-22)30-18(4)14-17(3)29-30/h5-14H,1-4H3,(H,25,27)(H,26,31)

• InChIKey:
• NTGZXHLQZOEYCD-UHFFFAOYSA-N

• N-(4-{[6-(3,5-dimethyl-1H-pyrazol-1-yl)pyridazin-3-yl]amino}phenyl)-3,4-dimethylbenzamide is a useful research compound. Its molecular formula is C24H24N6O and its molecular weight is 412.5 g/mol. The purity is usually 95%.

3-Oxo-1-phenyl-cyclobutanecarboxylic acid methyl ester

In Stock

• CAS RN:
• 1035897-59-6

• Formula:
• C12H12O3

• InChI:
• InChI=1S/C12H12O3/c1-15-11(14)12(7-10(13)8-12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3

• InChIKey:
• MQDXIAPHJHTTNW-UHFFFAOYSA-N

• 3-Oxo-1-phenyl-cyclobutanecarboxylic acid methyl ester is a useful research compound. Its molecular formula is C12H12O3 and its molecular weight is 204.225. The purity is usually 95%.

2-(Difluoromethyl)-4-(trifluoromethoxy)benzoic acid

Usually In Stock

• CAS RN:
• 2248297-59-6

• Formula:
• C9H5F5O3

• InChI:
• InChI=1S/C9H5F5O3/c10-7(11)6-3-4(17-9(12,13)14)1-2-5(6)8(15)16/h1-3,7H,(H,15,16)

• InChIKey:
• XHZRGFWMVCMCJP-UHFFFAOYSA-N

• 2-(Difluoromethyl)-4-(trifluoromethoxy)benzoic acid is a useful research compound. Its molecular formula is C9H5F5O3 and its molecular weight is 256.128. The purity is usually 95%.

N,N-Dimethyl-1-prop-2-ynylindole-3-carboxamide

In Stock

• CAS RN:
• 2379997-59-6

• Formula:
• C14H14N2O

• InChI:
• InChI=1S/C14H14N2O/c1-4-9-16-10-12(14(17)15(2)3)11-7-5-6-8-13(11)16/h1,5-8,10H,9H2,2-3H3

• InChIKey:
• YFCXMXABDUVRBM-UHFFFAOYSA-N

• N,N-Dimethyl-1-prop-2-ynylindole-3-carboxamide is a useful research compound. Its molecular formula is C14H14N2O and its molecular weight is 226.279. The purity is usually 95%.